3-(2-(Pyrrolidin-1-yl)ethoxy)-6-chloropyridazine

• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 3-chloro-6-(2-pyrrolidin-1-ylethoxy)pyridazine
• InChI: InChI=1S/C10H14ClN3O/c11-9-3-4-10(13-12-9)15-8-7-14-5-1-2-6-14/h3-4H,1-2,5-8H2
• InChI Key: RBSZNPMULLOCJL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=NN=C(C=C2)Cl

Description

3-(2-(Pyrrolidin-1-yl)ethoxy)-6-chloropyridazine is a useful research compound. Its molecular formula is C10H14ClN3O and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

175 mg (4.01 mmol, 55%) NaH are added to a solution of 0.50 mL (4.04 mmol) N-(2-hydroxyethyl)pyrrolidine in 50 mL THF at 0° C. The reaction solution is stirred for 60 min and heated to RT. 500 mg (3.26 mmol) 3,6-dichloro-pyridazine are added. The solution is stirred for 5 h at RT. 50 mL water are added and the aqueous phase is extracted with 100 mL EtOAc. The organic phase is extracted once with saturated NaCl solution and dried over Na2SO4. The solvent is eliminated i.vac. and further purification is carried out by column chromatography on silica gel (gradient: EtOAc to EtOAc/MeOH/NH3 9:1:0.1).